Cas no 47477-04-3 (N-Deacetylisocolchicine)

N-Deacetylisocolchicine structure
Product name:N-Deacetylisocolchicine
N-Deacetylisocolchicine Chemical and Physical Properties
Names and Identifiers
-
- (7S)-7-amino-1,2,3,9-tetramethoxy-6,7-dihydro-5H-benzo[a]heptalen-10-one
- N-Deacetylisocolchicine
- Deacetylisocolchicine
- Isocolchicine, N-deacetyl-
-
- Inchi: 1S/C20H23NO5/c1-23-16-10-13-12(6-8-15(16)22)18-11(5-7-14(13)21)9-17(24-2)19(25-3)20(18)26-4/h6,8-10,14H,5,7,21H2,1-4H3/t14-/m0/s1
- InChI Key: NLJVJPAFJAGEPD-AWEZNQCLSA-N
- SMILES: O(C)C1=C(C(=CC2=C1C1C=CC(C(=CC=1[C@H](CC2)N)OC)=O)OC)OC
Computed Properties
- Exact Mass: 357.158
- Monoisotopic Mass: 357.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80
- XLogP3: 0.7
Experimental Properties
- Density: 1.25
- Boiling Point: 626.6°C at 760 mmHg
- Flash Point: 287°C
- Refractive Index: 1.597
N-Deacetylisocolchicine Related Literature
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Sean W. Reilly,Charles Edwin Webster,T. Keith Hollis,Henry U. Valle Dalton Trans., 2016,45, 2823-2828
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